Cas no 1604341-89-0 (methyl (3S)-3-amino-3-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)propanoate)

• Product Name: methyl (3S)-3-amino-3-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)propanoate
• CAS No: 1604341-89-0
• MF: C₁₀H₁₇N₃O₃
• MW: 227.260282278061
• CID: 5977664
• PubChem ID: 104860881
• Update Time: 2025-08-02

methyl (3S)-3-amino-3-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• methyl (3S)-3-amino-3-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)propanoate
• EN300-1164303
• 1604341-89-0

• Inchi： 1S/C10H17N3O3/c1-6-9(7(11)5-8(14)15-3)10(16-4)13(2)12-6/h7H,5,11H2,1-4H3/t7-/m0/s1
• InChI Key： UOWRRVQZBIYFDG-ZETCQYMHSA-N
• SMILES： O(C)C1=C(C(C)=NN1C)[C@H](CC(=O)OC)N

Computed Properties

• Exact Mass: 227.12699141g/mol
• Monoisotopic Mass: 227.12699141g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 79.4Ų

Additional information on methyl (3S)-3-amino-3-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)propanoate

Methyl (3S)-3-amino-3-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)propanoate: A Promising Compound in Pharmaceutical Research

Methyl (3S)-3-amino-3-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)propanoate (CAS No. 1604341-89-0) is a synthetic compound that has garnered significant attention in the pharmaceutical and chemical research communities. This compound, often referred to by its CAS number or its systematic name, is a chiral molecule with a unique structure that includes a pyrazole ring and an amino acid derivative. The presence of these functional groups endows the compound with a range of potential biological activities, making it a valuable candidate for various therapeutic applications.

The pyrazole ring is a well-known motif in medicinal chemistry, often associated with anti-inflammatory, analgesic, and antipyretic properties. The substitution pattern on the pyrazole ring in methyl (3S)-3-amino-3-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)propanoate is particularly noteworthy, as it includes a methoxy group and two methyl groups. These substituents can influence the compound's pharmacological profile by modulating its binding affinity to specific receptors or enzymes.

The amino acid derivative portion of the molecule is another key feature. Amino acids are fundamental building blocks of proteins and play crucial roles in numerous biological processes. The presence of an amino group in this compound suggests potential interactions with enzymes and receptors that recognize amino acid substrates. The chiral center at the carbon atom adjacent to the amino group further adds to the complexity and specificity of the molecule's interactions with biological targets.

Recent studies have explored the potential therapeutic applications of methyl (3S)-3-amino-3-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)propanoate. One area of interest is its activity as a modulator of G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors involved in various signaling pathways and are important targets for drug development. Research has shown that this compound can selectively bind to specific GPCRs, potentially modulating their activity and influencing downstream signaling cascades.

In addition to its potential as a GPCR modulator, methyl (3S)-3-amino-3-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)propanoate has been investigated for its anti-inflammatory properties. Inflammation is a complex biological response to harmful stimuli and is involved in many diseases, including arthritis, asthma, and inflammatory bowel disease. Studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines and reduce inflammation in vitro and in animal models.

The compound's ability to cross the blood-brain barrier (BBB) has also been evaluated. The BBB is a selective permeability barrier that protects the brain from harmful substances while allowing essential nutrients to pass through. Compounds that can effectively cross the BBB are valuable for treating neurological disorders such as Alzheimer's disease and Parkinson's disease. Preliminary data suggest that methyl (3S)-3-amino-3-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)propanoate has good BBB permeability, making it a promising candidate for central nervous system (CNS) disorders.

Clinical trials are an essential step in evaluating the safety and efficacy of new compounds. While methyl (3S)-3-amino-3-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)propanoate is still in preclinical stages, early results are encouraging. Preclinical studies have shown that the compound has low toxicity and good pharmacokinetic properties, suggesting it may be suitable for further development into a therapeutic agent.

In conclusion, methyl (3S)-3-amino-3-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)propanoate (CAS No. 1604341-89-0) is a promising compound with potential applications in various therapeutic areas. Its unique chemical structure and biological activities make it an attractive candidate for further research and development. As more studies are conducted, it is likely that new insights into its mechanisms of action and potential therapeutic uses will emerge, contributing to advancements in pharmaceutical science.